Cas no 1807003-35-5 (3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-sulfonyl chloride
• CAS No: 1807003-35-5
• MF: C₆H₃ClF₂N₂O₅S
• MW: 288.613226175308
• CID: 4889145
• Update Time: 2025-10-30

3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-sulfonyl chloride

• Inchi： 1S/C6H3ClF2N2O5S/c7-17(15,16)4-2(12)1-10-6(11(13)14)3(4)5(8)9/h1,5,12H
• InChI Key： MPLPZBUQZYJCFB-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CN=C(C=1C(F)F)[N+](=O)[O-])O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 1.9
• Topological Polar Surface Area: 122

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-sulfonyl chloride

Comprehensive Overview of 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-sulfonyl chloride (CAS No. 1807003-35-5)

The compound 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-sulfonyl chloride (CAS No. 1807003-35-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group, a hydroxy substituent, and a nitro moiety, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

One of the key reasons for the growing attention toward 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-sulfonyl chloride is its role in sulfonylation reactions. The sulfonyl chloride functional group is highly reactive, enabling the introduction of sulfonamide linkages, which are prevalent in many drug candidates and biologically active compounds. This reactivity aligns with current trends in medicinal chemistry, where researchers seek efficient methods to incorporate fluorinated groups for enhanced metabolic stability and bioavailability.

In the context of sustainable chemistry, this compound has garnered interest due to its potential use in green synthesis pathways. The incorporation of fluorine atoms into organic molecules is a hot topic, as fluorinated compounds often exhibit improved physicochemical properties. For instance, the difluoromethyl group can mimic the behavior of a hydroxyl or carbonyl group while offering superior resistance to enzymatic degradation. This makes 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-sulfonyl chloride a candidate for designing next-generation therapeutics with reduced side effects and prolonged efficacy.

Another area of interest is the compound's utility in heterocyclic chemistry. The pyridine ring serves as a versatile scaffold in drug discovery, and the presence of additional functional groups like nitro and hydroxy allows for further derivatization. This flexibility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid access to diverse molecular libraries is essential. As a result, this compound is frequently explored in academic and industrial labs focusing on fragment-based drug design.

From a technical standpoint, the synthesis and handling of 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-sulfonyl chloride require expertise due to its sensitivity to moisture and temperature. Proper storage conditions, such as inert atmospheres and low temperatures, are critical to maintaining its stability. These considerations are particularly relevant for process chemists and scale-up specialists working on kilogram-scale production for preclinical and clinical studies.

In summary, 3-(Difluoromethyl)-5-hydroxy-2-nitropyridine-4-sulfonyl chloride (CAS No. 1807003-35-5) represents a cutting-edge intermediate with broad applicability in drug discovery and agrochemical development. Its structural features align with modern trends in fluorine chemistry and sustainable synthesis, making it a subject of ongoing research and innovation. As the demand for fluorinated building blocks continues to rise, this compound is poised to play a pivotal role in advancing molecular design and therapeutic innovation.